Desmethyl rac-Cabastine Hydrochloride
Desmethyl rac-Cabastine Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
80139-91-9
VCID:
VC0128365
InChI:
InChI=1S/C25H27FN2O2.ClH/c26-21-8-6-19(7-9-21)24(18-27)12-10-22(11-13-24)28-16-14-25(15-17-28,23(29)30)20-4-2-1-3-5-20;/h1-9,22H,10-17H2,(H,29,30);1H
SMILES:
C1CC(CCC1N2CCC(CC2)(C3=CC=CC=C3)C(=O)O)(C#N)C4=CC=C(C=C4)F.Cl
Molecular Formula:
C25H28ClFN2O2
Molecular Weight:
442.959
Desmethyl rac-Cabastine Hydrochloride
CAS No.: 80139-91-9
Reference Standards
VCID: VC0128365
Molecular Formula: C25H28ClFN2O2
Molecular Weight: 442.959
| CAS No. | 80139-91-9 |
|---|---|
| Product Name | Desmethyl rac-Cabastine Hydrochloride |
| Molecular Formula | C25H28ClFN2O2 |
| Molecular Weight | 442.959 |
| IUPAC Name | 1-[4-cyano-4-(4-fluorophenyl)cyclohexyl]-4-phenylpiperidine-4-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C25H27FN2O2.ClH/c26-21-8-6-19(7-9-21)24(18-27)12-10-22(11-13-24)28-16-14-25(15-17-28,23(29)30)20-4-2-1-3-5-20;/h1-9,22H,10-17H2,(H,29,30);1H |
| Standard InChIKey | MYKQPGUUAPMGRO-UHFFFAOYSA-N |
| SMILES | C1CC(CCC1N2CCC(CC2)(C3=CC=CC=C3)C(=O)O)(C#N)C4=CC=C(C=C4)F.Cl |
| Synonyms | 1-[4-Cyano-4-(4-fluorophenyl)cyclohexyl]-4-phenyl-4-piperidinecarboxylic Acid Monohydrochloride; USP Levocabastine Related Compound A; |
| PubChem Compound | 70517239 |
| Last Modified | Nov 11 2021 |
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